![molecular formula C14H18N2O B169081 2-Benzyl-2,7-diazaspiro[3.5]nonan-1-one CAS No. 155600-90-1](/img/structure/B169081.png)
2-Benzyl-2,7-diazaspiro[3.5]nonan-1-one
Overview
Description
“2-Benzyl-2,7-diazaspiro[3.5]nonan-1-one” is a chemical compound with the CAS Number: 155600-90-1 . It has a molecular weight of 230.31 . The compound is a solid at room temperature .
Physical And Chemical Properties Analysis
“2-Benzyl-2,7-diazaspiro[3.5]nonan-1-one” is a solid at room temperature . It has a molecular weight of 230.31 . More specific physical and chemical properties were not found in the search results.Scientific Research Applications
Covalent Inhibitors of KRAS G12C
The compound has been studied as a covalent inhibitor of KRAS G12C, a gene mutation associated with various types of cancer . The derivatives of 1-{2,7-diazaspiro[3.5]nonan-2-yl}prop-2-en-1-one have shown favorable metabolic stability and anti-tumor activity .
Chemical Synthesis
2-Benzyl-2,7-diazaspiro[3.5]nonan-1-one is used in chemical synthesis . It’s a building block in the synthesis of more complex molecules .
Research on Benzothiazinones
The compound has been identified in research related to benzothiazinones . Benzothiazinones are a class of compounds with potential antimicrobial and anticancer properties .
Pharmaceutical Research
The compound is used in pharmaceutical research due to its unique structure . Its spirocyclic nature makes it an interesting target for the development of new drugs .
Material Science
In material science, the compound could be used in the development of new materials due to its unique structural properties .
Biochemical Research
In biochemical research, the compound could be used to study the properties of similar spirocyclic compounds and their interactions with biological systems .
Mechanism of Action
Target of Action
The primary target of 2-Benzyl-2,7-diazaspiro[3.5]nonan-1-one is the KRAS G12C . KRAS is a protein that plays a key role in cellular proliferation and differentiation . Mutations in the KRAS gene are known drivers of oncogenic changes in human cancers .
Mode of Action
2-Benzyl-2,7-diazaspiro[3.5]nonan-1-one interacts with its target, KRAS G12C, as a covalent inhibitor . This means it forms a chemical bond with the target protein, leading to changes in the protein’s function .
Biochemical Pathways
The exact biochemical pathways affected by 2-Benzyl-2,7-diazaspiro[3Given its target, it is likely to impact pathways related to cell growth and differentiation, which are regulated by the kras protein .
Pharmacokinetics
The pharmacokinetic properties of 2-Benzyl-2,7-diazaspiro[3It is known to havefavorable metabolic stability , which suggests it may have good bioavailability
Result of Action
The molecular and cellular effects of 2-Benzyl-2,7-diazaspiro[3.5]nonan-1-one’s action are likely to be related to its inhibitory effect on the KRAS G12C protein. This could potentially lead to a decrease in cell proliferation and an increase in cell differentiation, thereby exerting an anti-tumor activity .
Action Environment
The action, efficacy, and stability of 2-Benzyl-2,7-diazaspiro[3.5]nonan-1-one can be influenced by various environmental factors. For instance, the compound is stored at room temperature , suggesting that it is stable under normal conditions.
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-benzyl-2,7-diazaspiro[3.5]nonan-3-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18N2O/c17-13-14(6-8-15-9-7-14)11-16(13)10-12-4-2-1-3-5-12/h1-5,15H,6-11H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RXJFGKKSPAGPCK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC12CN(C2=O)CC3=CC=CC=C3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
230.31 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Benzyl-2,7-diazaspiro[3.5]nonan-1-one | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
